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Compound of Interest

Compound Name: 5-Br-PAPS

Cat. No.: B1200731 Get Quote

Application Notes and Protocols: 5-Br-PAPS
Reagent
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Br-PAPS (2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-sulfopropyl)amino]phenol) is a highly

sensitive and water-soluble colorimetric reagent.[1][2] It is widely utilized for the quantitative

determination of various metal ions, most notably zinc (Zn²⁺).[3][4] Its application is crucial in

diverse fields including biochemistry, clinical diagnostics, and environmental science.[1][2] The

core principle of its function lies in its ability to form a stable and distinctly colored chelate

complex with metal ions in an alkaline environment, allowing for spectrophotometric

quantification.[1][4]

Chemical and Physical Properties
The key properties of the 5-Br-PAPS reagent are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1200731?utm_src=pdf-interest
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/pdf/Preparation_of_5_BROMO_PAPS_Solution_An_Application_Note_and_Protocol.pdf
https://www.smolecule.com/products/s690225
https://www.dojindo.com/products/B026/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_5_BROMO_PAPS_Colorimetric_Assay.pdf
https://www.benchchem.com/pdf/Preparation_of_5_BROMO_PAPS_Solution_An_Application_Note_and_Protocol.pdf
https://www.smolecule.com/products/s690225
https://www.benchchem.com/pdf/Preparation_of_5_BROMO_PAPS_Solution_An_Application_Note_and_Protocol.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_5_BROMO_PAPS_Colorimetric_Assay.pdf
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Name

2-(5-Bromo-2-pyridylazo)-5-[N-

propyl-N-(3-

sulfopropyl)amino]phenol,

disodium salt, dihydrate

[3][5]

Molecular Formula C₁₇H₁₉BrN₄Na₂O₄S·2H₂O [1][5]

Molecular Weight 537.34 g/mol [1][5]

Appearance
Orange to reddish-brown

crystalline powder
[3][5]

Solubility Water-soluble [1][3]

Optimal pH Range for Zinc

Chelation
7.5 - 9.8 [1][3][4]

Maximum Absorbance (λmax)

of Zinc Complex
~552 - 560 nm [1][3][4]

Handling and Storage Conditions
Proper handling and storage are critical to maintain the integrity and performance of the 5-Br-
PAPS reagent.
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Condition Solid Reagent
Reconstituted
Solutions

References

Storage Temperature

2-8°C or Room

Temperature (18-

22°C). Check supplier

recommendations.

2-8°C [5][6][7]

Stability
Stable for at least 12

months at 2-8°C.

Working reagent

stable for 30 days at

2-8°C. Stock solution

(R2) stable for 90

days at 2-8°C.

[5][7][8]

Precautions

Protect from moisture

and light. Keep tightly

closed. Ensure good

ventilation of the work

station.

Store tightly closed to

prevent

contamination. Do not

use if the solution

appears turbid.

[5][7][8][9]

Safety Measures

Wear personal

protective equipment.

Avoid inhalation of

dust. Wash hands

after handling.

Do not eat, drink, or

smoke when using.
[9][10]

Experimental Protocols
Protocol 1: Preparation of 5-Br-PAPS Solutions
This protocol details the preparation of a stock solution and a working solution for use in

colorimetric assays.

Materials:

5-Br-PAPS reagent powder

Deionized or distilled water
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Bicarbonate buffer (200 mmol/L, pH 9.8)

Volumetric flasks

Pipettes

Procedure:

A. Stock Solution Preparation (1.1 mM)

Calculate Mass: To prepare 100 mL of a 1.1 mM stock solution, weigh out 0.0591 g of 5-Br-
PAPS powder (MW = 537.34 g/mol ).[1]

Dissolution: Transfer the powder to a 100 mL volumetric flask. Add approximately 70-80 mL

of deionized or distilled water.

Mixing: Gently swirl or vortex the flask until the powder is completely dissolved.

Final Volume: Bring the solution to a final volume of 100 mL with deionized or distilled water.

Mix thoroughly.

Storage: Store the stock solution at 2-8°C.[8]

B. Working Solution Preparation (0.02 mM)

From Stock Solution:

To prepare 10 mL of a 0.02 mM working solution, pipette 0.182 mL of the 1.1 mM stock

solution into a 10 mL volumetric flask.[1]

Add 9.818 mL of 200 mmol/L Bicarbonate buffer (pH 9.8) to the flask.[1]

Mix thoroughly. The working solution is now ready for use.

Direct Preparation:

To directly prepare 100 mL of a 0.02 mM working solution, weigh out 0.00107 g of 5-Br-
PAPS powder.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/pdf/Preparation_of_5_BROMO_PAPS_Solution_An_Application_Note_and_Protocol.pdf
http://www.harmony-vos.sk/LABKIT/METODIKY/METODIKY/SUBSTRATY/LKBSDTT40_ZINC.pdf
https://www.benchchem.com/pdf/Preparation_of_5_BROMO_PAPS_Solution_An_Application_Note_and_Protocol.pdf
https://www.benchchem.com/pdf/Preparation_of_5_BROMO_PAPS_Solution_An_Application_Note_and_Protocol.pdf
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/product/b1200731?utm_src=pdf-body
https://www.benchchem.com/pdf/Preparation_of_5_BROMO_PAPS_Solution_An_Application_Note_and_Protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the powder in 100 mL of 200 mmol/L Bicarbonate buffer (pH 9.8).[1]

Mix until fully dissolved.

Stock Solution Preparation

Working Solution Preparation

Weigh 5-Br-PAPS Powder

Dissolve in Deionized Water

Bring to Final Volume

Store at 2-8°C

Pipette Stock Solution

Dilute for use

Add Bicarbonate Buffer (pH 9.8)

Mix Thoroughly

Ready for Use
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Caption: Workflow for preparing 5-Br-PAPS stock and working solutions.

Protocol 2: Colorimetric Determination of Zinc
This protocol provides a general procedure for the quantification of zinc in samples such as

serum, plasma, and urine.[6]

Materials:

5-Br-PAPS working solution (as prepared in Protocol 1)

Zinc standard solution (e.g., 200 µg/dL)[6]

Samples (serum, plasma, etc.)

Spectrophotometer or microplate reader

Cuvettes or microplate

Procedure:

Assay Setup: Prepare tubes or microplate wells for a reagent blank, standard, and samples.

Reagent Addition: Pipette 1000 µL of the 5-Br-PAPS working solution into each cuvette.[6]

Sample/Standard Addition:

Reagent Blank: Add 50 µL of distilled water.

Standard: Add 50 µL of the zinc standard solution.[6]

Sample: Add 50 µL of the sample.[6]

Incubation: Mix the contents of each cuvette and incubate for 10 minutes at 25°C or 5

minutes at 37°C.[4][6]
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Measurement: Measure the absorbance of the standard (A_STD) and the sample

(A_Sample) at 546-560 nm against the reagent blank.[4][6][8]

Calculation: Calculate the zinc concentration in the sample using the following formula:

Zinc Concentration = (A_Sample / A_STD) * Concentration of Standard

Zn²⁺ (in sample)

Zn²⁺-PAPS Complex
(Red)

5-Br-PAPS Reagent
(Yellowish)

Measure Absorbance
(~560 nm)

Click to download full resolution via product page

Caption: Principle of the 5-Br-PAPS colorimetric assay for zinc detection.

Applications
The primary application of 5-Br-PAPS is the determination of zinc concentrations in various

biological samples.[6][11] It is also used for the detection of other metal ions such as copper

(Cu²⁺), iron (Fe²⁺), nickel (Ni²⁺), and cobalt (Co²⁺).[3]

A novel application involves the detection of nucleic acid amplification.[12] This method relies

on the detection of pyrophosphate, a byproduct of the amplification process. The

pyrophosphate is used to generate hydrogen peroxide, which in turn oxidizes Fe(II) to Fe(III).

5-Br-PAPS then forms a colored complex with the Fe(III), allowing for sensitive colorimetric

detection of the nucleic acid amplification.[12]
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Caption: Workflow for nucleic acid amplification detection using 5-Br-PAPS.

Performance Characteristics
The 5-Br-PAPS assay for zinc is known for its high sensitivity and reliability.
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Parameter Value References

Measuring Range 4 - 2000 µg/dL [6]

Lower Detection Limit 4 µg/dL [6]

Interferences

EDTA anticoagulant can mask

zinc. No significant

interference from high levels of

bilirubin, hemoglobin, or

triglycerides.

[4][6]

Troubleshooting
Issue Possible Cause Solution

Low or no color development Reagent degradation

Ensure proper storage of 5-Br-

PAPS. Prepare fresh working

solutions.

Incorrect pH of the buffer
Verify the pH of the

bicarbonate buffer is 9.8.

Presence of chelating agents

(e.g., EDTA) in the sample

Use serum or heparinized

plasma as the sample.[8]

High background absorbance
Contaminated reagents or

glassware

Use high-purity water and acid-

washed glassware.[8]

Turbid working solution

Do not use if the solution

appears turbid. Prepare a

fresh solution.[8]

For further information or specific applications, please refer to the manufacturer's safety data

sheet and product information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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